Cas no 170098-38-1 (Entereg)

• Product Name: Entereg
• CAS No: 170098-38-1
• MF: C₂₅H₃₆N₂O₆
• MW: 460.563147544861
• CID: 149360
• PubChem ID: 5488547
• Update Time: 2025-04-19

Entereg Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(2S)-2-[[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethyl-1-piperidinyl]methyl]-1-oxo-3-phenylpropyl]-,hydrate (1:2)
• 2-[[(2S)-2-benzyl-3-[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethyl-1-piperi dyl]propanoyl]amino]acetic acid dihydrate
• 2-[[(2S)-2-benzyl-3-[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propanoyl]amino]acetic acid,dihydrate
• Alvimopan dihydrate
• Glycine,N-[(2S)-2-[[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethyl-1-piperidinyl]methyl]-1-oxo-3-phe...
• LY 246736 dihydrate
• LY-246736
• Adl 8-2698
• ADL 8-2698 dihydrate
• Alvimopan (USAN)
• Alvimopan anhydrous
• Alvimopan hydrate
• Entereg
• UNII-677C126AET
• N-[(2S)-2-[[(3R,4R)-4-(3-Hydroxyphenyl)-3,4-dimethyl-1-piperidinyl]methyl]-1-oxo-3-phenylpropyl]glycine dihydrate
• Alvimopan 2H2O
• AlviMopan(ADL-8-2698,LY-246736)
• 156053-89-3 (Anhydrous)
• Alvimopan dihydrate, >=99%
• Alvimopan (dihydrate)
• Alvimopan [USAN]
• 677C126AET
• (((2S)-2-(((3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)methyl)-3-phenylpropanoyl)amino)acetic a
• CS-1540
• Glycine, N-(2-((4-(3-hydroxyphenyl)-3,4-dimethyl-1-piperidinyl)methyl)-1-oxo-3-phenylpropyl)-, dihydrate, (3R-(1(S*),3alpha,4alpha))-
• GLYCINE, N-(2-((4-(3-HYDROXYPHENYL)-3,4-DIMETHYL-1-PIPERIDINYL)METHYL)-1-OXO-3-PHENYLPROPYL)-, DIHYDRATE, (3R-(1(S*),3.ALPHA.,4.ALPHA.))-
• 2-[[(2S)-2-benzyl-3-[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propanoyl]amino]acetic acid;dihydrate
• Entereg (TN)
• s5701
• 2-[(2S)-2-{[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]methyl}-3-phenylpropanamido]acetic acid dihydrate
• (((2S)-2-(((3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)methyl)-3-phenylpropanoyl)amino)acetic acid dihydrate
• DTXSID40168794
• (2S, 3R, 4R)[[2-[[4-(3-hydroxyphenyl)-3,4-dimethyl-1-piperidinyl ]methyl]-1-oxo-3-phenylpropyl]-amino]acetic acid dihydrate
• ALVIMOPAN [HSDB]
• HY-76657A
• USPVLEIQIUNQGE-DBFLIVQGSA-N
• LY246736
• ALVIMOPAN 2-HYDRATE
• ALVIMOPAN [VANDF]
• ALVIMOPAN DIHYDRATE [MI]
• BCP10120
• CCG-269339
• ALVIMOPAN [ORANGE BOOK]
• ALVIMOPAN DIHYDRATE [MART.]
• AC-8813
• D70720
• SCHEMBL1477341
• ADL 8-2698 dihydrate;LY 246736 dihydrate
• AS-75035
• 2-[(2S)-2-benzyl-3-[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propanamido]acetic acid dihydrate
• HMS3886I18
• Glycine, N-(2-((4-(3-hydroxyphenyl)-3,4-dimethyl-1-piperidinyl)methyl)-1-oxo-3-phenylpropyl)-,dihydrate, (3R-(1(S*),3-alpha,4-alpha))-
• 2-((S)-2-Benzyl-3-((3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)propanamido)acetic acid dihydrate
• Alvimopan [USAN:INN:BAN]
• AM84590
• BA164152
• LY-246736 dihydrate
• sb-767905
• D02878
• [[(2s)-2-[[(3r,4r)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]methyl]-3-phenylpropanoyl]amino]acetic acid dihydrate
• Alvimopandihydrate
• Glycine, N-((2S)-2-(((3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethyl-1-piperidinyl)methyl)-1-oxo-3-phenylpropyl)-, dihydrate
• ADL-8-2698
• AKOS015899533
• 170098-38-1
• A882054
• [(2S)-2-{[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]methyl}-3-phenylpropanamido]acetic acid dihydrate
• Glycine,N-[(2S)-2-[[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethyl-1-piperidinyl]methyl]-1-oxo-3-phenylpropyl]-, dihydrate

• MDL： MFCD26142939
• Inchi： 1S/C25H32N2O4.2H2O/c1-18-16-27(12-11-25(18,2)21-9-6-10-22(28)14-21)17-20(24(31)26-15-23(29)30)13-19-7-4-3-5-8-19;;/h3-10,14,18,20,28H,11-13,15-17H2,1-2H3,(H,26,31)(H,29,30);2*1H2/t18-,20-,25+;;/m0../s1
• InChI Key： USPVLEIQIUNQGE-DBFLIVQGSA-N
• SMILES： OC1=CC=CC(=C1)[C@]1(C)CCN(C[C@@H](C(NCC(=O)O)=O)CC2C=CC=CC=2)C[C@@H]1C.O.O

Computed Properties

• Exact Mass: 460.25700
• Monoisotopic Mass: 424.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 606
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 91.9

Experimental Properties

• Color/Form: NA
• Density: 1.166
• Melting Point: 210-213°
• Boiling Point: 684.1 °C at 760 mmHg
• Flash Point: 367.5°C
• Refractive Index: 1.572
• PSA: 108.33000
• LogP: 3.25160
• Specific Rotation: D25 +51.8° (c = 1.0 in DMSO)

Entereg Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides